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Compound of Interest

Compound Name: Bdp TR

CAS No.: 217190-13-1

Cat. No.: B606009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bdp TR maleimide is a bright and photostable fluorescent dye belonging to the

borondipyrromethene (BODIPY) class. Its maleimide functional group allows for specific,

covalent labeling of thiol groups (-SH) found in cysteine residues of proteins and peptides. This

property makes Bdp TR maleimide an invaluable tool for a wide range of applications in life

sciences and drug development, including protein labeling, fluorescence microscopy, and

fluorescence polarization assays. This document provides detailed application notes and

protocols for the effective utilization of Bdp TR maleimide in thiol-reactive labeling.

Bdp TR is spectrally similar to ROX (Rhodamine X), exhibiting strong absorption and emission

in the orange-red region of the spectrum.[1][2] However, it offers significant advantages,

including higher fluorescence quantum yield and greater photostability, making it an excellent

choice for demanding imaging applications.[1][2]
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High Fluorescence Brightness: A high molar extinction coefficient and quantum yield result in

intense fluorescence signals.[1]

Photostability: Increased resistance to photobleaching allows for longer exposure times and

time-lapse imaging experiments.

Thiol-Reactivity: The maleimide group reacts specifically with free sulfhydryl groups of

cysteine residues, enabling targeted protein labeling.

Versatility: Suitable for a variety of applications, including:

Fluorescence microscopy and cellular imaging.

Fluorescence polarization (FP) assays for studying molecular interactions.[2][3]

Flow cytometry.

Two-photon microscopy.[2]

Data Presentation
Table 1: Spectral and Physical Properties of Bdp TR
Maleimide

Property Value Reference

Excitation Maximum (λex) 589 nm [1]

Emission Maximum (λem) 616 nm [1]

Molar Extinction Coefficient (ε) 69,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.9 [1]

Molecular Weight 546.35 g/mol [1]

Solubility Good in DMF, DMSO [1]
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Table 2: Recommended Starting Conditions for Protein
Labeling

Parameter Recommendation

Protein Concentration 1-10 mg/mL

Dye:Protein Molar Ratio 10:1 to 20:1

Reaction Buffer PBS, Tris, or HEPES (pH 7.0-7.5), thiol-free

Reducing Agent (optional) 5-10 mM TCEP (Tris(2-carboxyethyl)phosphine)

Reaction Time 2 hours at room temperature or overnight at 4°C

Reaction Solvent Anhydrous DMSO or DMF

Experimental Protocols
Protocol 1: General Protein Labeling with Bdp TR
Maleimide
This protocol provides a general procedure for labeling proteins with Bdp TR maleimide.

Optimal conditions may vary depending on the specific protein and should be determined

empirically.

Materials:

Bdp TR maleimide

Protein of interest containing at least one free cysteine residue

Reaction Buffer: Phosphate-buffered saline (PBS), Tris, or HEPES, pH 7.0-7.5 (degassed)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

(Optional) TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride

Purification column (e.g., size-exclusion chromatography)
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Procedure:

Prepare Protein Solution: Dissolve the protein in the reaction buffer to a final concentration of

1-10 mg/mL. If the protein contains disulfide bonds that need to be reduced to expose free

thiols, add a 10-fold molar excess of TCEP and incubate for 30 minutes at room

temperature.

Prepare Bdp TR Maleimide Stock Solution: Immediately before use, dissolve Bdp TR
maleimide in anhydrous DMSO or DMF to a concentration of 10 mM.

Labeling Reaction: While gently vortexing the protein solution, add the Bdp TR maleimide

stock solution to achieve the desired dye:protein molar ratio (typically 10:1 to 20:1).

Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Remove the unreacted dye by passing the reaction mixture through a size-

exclusion chromatography column equilibrated with the desired storage buffer.

Determination of Degree of Labeling (DOL): The DOL, which is the average number of dye

molecules conjugated to each protein molecule, can be calculated using the following

formula:

DOL = (A_max × ε_protein) / ((A_280 - (A_max × CF_280)) × ε_dye)

Where:

A_max is the absorbance of the labeled protein at the excitation maximum of the dye (589

nm for Bdp TR).

A_280 is the absorbance of the labeled protein at 280 nm.

ε_protein is the molar extinction coefficient of the protein at 280 nm.

ε_dye is the molar extinction coefficient of the dye at its A_max (69,000 cm⁻¹M⁻¹ for Bdp
TR).

CF_280 is the correction factor for the dye's absorbance at 280 nm (0.19 for Bdp TR).[1]
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Protocol 2: Site-Specific Labeling of Actin for
Fluorescence Microscopy
This protocol describes the site-specific labeling of a cysteine residue in actin for visualization

of cytoskeletal dynamics. This is based on a general principle and can be adapted for other

proteins with engineered cysteine residues.

Materials:

Purified actin with a single accessible cysteine residue

Bdp TR maleimide

Labeling Buffer: 20 mM HEPES, 50 mM KCl, 1 mM MgCl₂, 1 mM EGTA, pH 7.5

G-buffer: 2 mM Tris-HCl, 0.2 mM ATP, 0.5 mM DTT, 0.1 mM CaCl₂, pH 8.0

Polymerization Buffer (F-buffer): 10 mM Tris-HCl, 50 mM KCl, 2 mM MgCl₂, 1 mM ATP, pH

7.5

DMSO

Size-exclusion column

Procedure:

Prepare Actin: Resuspend lyophilized actin in G-buffer and dialyze against the same buffer

overnight at 4°C to remove any polymerization inhibitors.

Prepare Bdp TR Maleimide Stock Solution: Dissolve Bdp TR maleimide in DMSO to a 10

mM concentration.

Labeling Reaction:

Mix the actin solution with the labeling buffer.

Add a 10-fold molar excess of the Bdp TR maleimide stock solution to the actin solution.
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Incubate the reaction for 2 hours at room temperature in the dark.

Stop Reaction: The reaction can be quenched by adding a small molecule thiol such as DTT

or β-mercaptoethanol.

Purification: Separate the labeled actin from unreacted dye using a size-exclusion column

equilibrated with G-buffer.

Polymerization for Imaging: To visualize F-actin, mix the labeled G-actin with unlabeled G-

actin and induce polymerization by adding F-buffer.

Microscopy: Image the labeled F-actin using a fluorescence microscope with appropriate

filter sets for Bdp TR (Excitation: ~590 nm, Emission: ~620 nm).

Mandatory Visualizations
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Caption: General workflow for labeling proteins with Bdp TR maleimide.
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Caption: Signaling pathway for visualizing actin dynamics with Bdp TR maleimide.
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Troubleshooting
Issue Possible Cause Suggested Solution

Low Degree of Labeling (DOL)
Insufficiently reduced protein

(disulfide bonds)

Increase the concentration of

TCEP or the incubation time

for reduction. Ensure the

reaction is performed in a

deoxygenated buffer.

Low reactivity of the cysteine

residue

Increase the dye:protein molar

ratio. Increase the reaction

time or temperature. Ensure

the pH of the reaction buffer is

between 7.0 and 7.5.

High Background

Fluorescence

Incomplete removal of

unreacted dye

Use a longer size-exclusion

column or a different

purification method (e.g.,

dialysis against a larger

volume with several buffer

changes).

Protein Precipitation
Protein instability under

labeling conditions

Perform the labeling reaction

at a lower temperature (4°C).

Screen different reaction

buffers. Reduce the

concentration of the organic

solvent (DMSO/DMF) by using

a more concentrated dye stock

solution.

Non-specific Labeling
Reaction with other

nucleophilic residues (rare)

Ensure the pH of the reaction

is not significantly above 7.5,

as higher pH can promote

reaction with other residues

like lysine.

Conclusion
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Bdp TR maleimide is a high-performance fluorescent probe for the specific labeling of thiol-

containing molecules. Its superior brightness and photostability make it an excellent choice for

a wide range of applications, from basic protein characterization to advanced cellular imaging.

By following the detailed protocols and troubleshooting guidelines provided in these application

notes, researchers can effectively utilize Bdp TR maleimide to advance their scientific

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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